Cas no 100191-48-8 (1,2-Dibromo-3,4-dichlorobenzene)

• Product Name: 1,2-Dibromo-3,4-dichlorobenzene
• CAS No: 100191-48-8
• MF: C₆H₂Br₂Cl₂
• MW: 304.794078350067
• MDL: MFCD28783262
• CID: 3547551
• PubChem ID: 14029663
• Update Time: 2025-11-02

1,2-Dibromo-3,4-dichlorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2-dibromo-3,4-dichloro-
• 1,2-Dibromo-3,4-dichlorobenzene
• dibromodichlorobenzene
• CSOWEPYJECMZOB-UHFFFAOYSA-N
• SY237507
• SCHEMBL1961206
• MFCD28783262
• AKOS037630956
• 100191-48-8
• AC2656
• DB-161850

• MDL： MFCD28783262
• Inchi： 1S/C6H2Br2Cl2/c7-3-1-2-4(9)6(10)5(3)8/h1-2H
• InChI Key： CSOWEPYJECMZOB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1Cl)Cl)Br

Computed Properties

• Exact Mass: 303.78798Da
• Monoisotopic Mass: 301.79003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,2-Dibromo-3,4-dichlorobenzene

1,2-Dibromo-3,4-dichlorobenzene (CAS No. 100191-48-8): Properties, Applications, and Environmental Considerations

1,2-Dibromo-3,4-dichlorobenzene (CAS No. 100191-48-8) is a halogenated aromatic compound that has garnered significant attention in both industrial and research settings. This compound, belonging to the class of polyhalogenated benzenes, exhibits unique chemical properties that make it valuable in various applications. With growing concerns about environmental persistence and bioaccumulation, understanding this compound's behavior is crucial for sustainable use.

The molecular structure of 1,2-dibromo-3,4-dichlorobenzene features two bromine atoms at the 1 and 2 positions and two chlorine atoms at the 3 and 4 positions on the benzene ring. This specific arrangement contributes to its thermal stability and chemical reactivity, making it useful as an intermediate in organic synthesis. Recent studies have explored its potential in flame retardant formulations, though researchers emphasize the need for greener alternatives due to ecological concerns.

From an analytical chemistry perspective, 1,2-Dibromo-3,4-dichlorobenzene serves as an important reference standard in gas chromatography and mass spectrometry applications. Its distinct halogen pattern creates characteristic fragmentation patterns that help in identifying similar compounds in environmental samples. Laboratories worldwide utilize this compound for method development and instrument calibration, particularly when analyzing complex halogenated mixtures.

Environmental scientists have shown increasing interest in the degradation pathways of polyhalogenated benzene derivatives like 1,2-dibromo-3,4-dichlorobenzene. Microbial degradation studies reveal that certain bacterial strains can partially dehalogenate this compound under anaerobic conditions. These findings contribute to ongoing research about bioremediation strategies for halogenated contaminants in soil and water systems.

In material science applications, the compound's molecular symmetry and halogen content make it a candidate for studying crystal engineering principles. Researchers have investigated its potential in creating halogen-bonded supramolecular structures, which could lead to developments in molecular electronics and pharmaceutical cocrystals. However, handling requires proper safety measures due to its stability characteristics.

The synthesis of 1,2-Dibromo-3,4-dichlorobenzene typically involves halogenation reactions of appropriate benzene precursors. Process chemists have developed optimized methods to control the regioselectivity of halogen introduction, achieving high yields of the desired isomer. These synthetic protocols are valuable for producing the compound in research quantities while minimizing unwanted byproducts.

From a regulatory standpoint, while 1,2-dibromo-3,4-dichlorobenzene isn't currently classified among strictly controlled substances, its environmental fate receives scrutiny under various chemical assessment programs. The scientific community continues to evaluate its ecotoxicological profile, particularly regarding potential effects on aquatic organisms and soil microorganisms. These studies inform responsible handling and disposal practices.

Recent advancements in green chemistry have prompted investigations into more sustainable alternatives to traditional halogenated compounds. While 1,2-Dibromo-3,4-dichlorobenzene remains important for specific applications, researchers are exploring bio-based aromatic compounds and halogen-free alternatives that maintain desired performance characteristics without environmental concerns.

Analytical method development for detecting 1,2-dibromo-3,4-dichlorobenzene in environmental matrices has progressed significantly. Modern techniques combining solid-phase extraction with high-resolution mass spectrometry can detect trace levels in complex samples. These capabilities support environmental monitoring efforts and help understand the compound's distribution and transformation in various ecosystems.

The compound's physical properties, including its melting point, solubility characteristics, and spectral properties, make it distinguishable from similar halogenated benzenes. These characteristics are documented in chemical databases and serve as important references for quality control in chemical manufacturing and research applications.

Looking toward future applications, materials scientists are examining potential uses of 1,2-Dibromo-3,4-dichlorobenzene in specialty polymer formulations and as a building block for functionalized aromatic systems. Its unique combination of bromine and chlorine substituents offers interesting possibilities for creating materials with specific electronic or optical properties.

Educational institutions frequently use 1,2-dibromo-3,4-dichlorobenzene as a teaching example in organic chemistry courses to demonstrate concepts like aromatic substitution patterns and halogen effects on molecular properties. Its well-defined structure and reactivity make it valuable for illustrating fundamental principles while introducing students to environmental chemistry considerations.

In conclusion, 1,2-Dibromo-3,4-dichlorobenzene (CAS No. 100191-48-8) represents an important compound in chemical research and industrial applications. While its uses continue to evolve, the scientific community maintains focus on understanding its environmental behavior and developing sustainable alternatives where possible. Ongoing research will further clarify its role in various chemical systems and potential applications in emerging technologies.